AZ'9567

• Molecular Formula: C24H19F2N5O2
• Molecular Weight: 447.4 g/mol
• InChI: InChI=1S/C24H19F2N5O2/c1-30-12-15-10-14(4-9-19(15)29-30)18-11-20-22(21(28-27-20)13-2-3-13)31(23(18)32)16-5-7-17(8-6-16)33-24(25)26/h4-13,24H,2-3H2,1H3,(H,27,28)
• InChIKey: QEASMQZYZCGOSA-UHFFFAOYSA-N

MAT2A inhibitors often suffer from narrow selectivity windows or weak potency, confounding synthetic lethality studies in MTAP-deleted models. AZ'9567 solves this with unique quantitative advantages: - Biochemical IC50: 0.8 nM (sub-nanomolar). - Cellular selectivity: 103-fold (MTAP KO vs WT HCT116). - Oral bioavailability: 108-127%; efficacious dose: 20 mg/kg BID. - Clean off-target profile (no UGT1A1 liability). Procurement-ready for chronic in vivo xenograft studies.

AZ'9567: Next-Generation MAT2A Inhibitor for MTAP-Deleted Cancer Models

AZ'9567 (compound 21) is a pyrrolopyridone-based, allosteric inhibitor of methionine adenosyltransferase 2A (MAT2A), the enzyme that synthesizes the universal methyl donor S-adenosylmethionine (SAM). It was developed by AstraZeneca through a structure-based fragment-to-lead campaign using differential scanning fluorimetry and relative binding free energy calculations [1]. AZ'9567 binds at the MAT2A dimer interface and displays sub-nanomolar biochemical potency, excellent oral bioavailability, and a pronounced antiproliferative effect selective for methylthioadenosine phosphorylase (MTAP)-deleted cancer cells, both in vitro and in vivo [1].

Target Pathway Allosteric MAT2A inhibition for SAM biosynthesis and methylation pathway studies

Model Context MTAP-deleted cell-model response screening and synthetic lethality research

In Vivo Fit Reported oral bioavailability profile supports xenograft exposure-model studies

• [1] Atkinson SJ, et al. Development of a Series of Pyrrolopyridone MAT2A Inhibitors. J Med Chem. 2024;67(6):4541-4559. DOI: 10.1021/acs.jmedchem.3c01860. View Source

Why AZ'9567 Outperforms Earlier MAT2A Inhibitors

MAT2A inhibitors occupy diverse chemical space and allosteric pockets, resulting in large differences in biochemical potency, cellular selectivity window, and pharmacokinetic (PK) profile. For example, the first-generation tool PF-9366 exhibits a biochemical IC50 of 420 nM and lacks robust MTAP-selective antiproliferative activity [1], while the clinical candidate AG-270 shows a biochemical IC50 of 14 nM but has a modest 4-fold selectivity window between MTAP-null and wild-type cells in the HCT116 isogenic model [2]. Substituting AZ'9567 with either compound would introduce significant uncertainty in target engagement, cellular selectivity, and in vivo dosing requirements. The quantitative data below demonstrate that AZ'9567 offers a unique combination of sub-nanomolar potency, a >100-fold cellular selectivity window, and high oral bioavailability not simultaneously present in prior MAT2A inhibitors.

vs. PF-9366

Biochemical target-engagement context may be substantially weaker

MTAP-selective cellular antiproliferative response not reported

vs. AG-270

Selectivity window between MTAP-null and WT cells may be narrower

UGT1A1 off-target liability may confound mechanistic interpretation

vs. SCR-7952

Target-engagement potency context may differ

Selectivity transferability across models requires review

• [1] Quinlan CL, et al. Targeting S-adenosylmethionine biosynthesis with a novel allosteric inhibitor of Mat2A. Nat Chem Biol. 2017;13(7):785-792. DOI: 10.1038/nchembio.2384. View Source
• [2] Konteatis Z, et al. Discovery of AG-270, a First-in-Class Oral MAT2A Inhibitor for the Treatment of Tumors with Homozygous MTAP Deletion. J Med Chem. 2021;64(8):4430-4449. DOI: 10.1021/acs.jmedchem.0c01895. View Source

AZ'9567 Comparative Evidence

Biochemical Potency vs. Other MAT2A Inhibitors

In a MAT2A enzymatic assay, AZ'9567 inhibits MAT2A with an IC50 of 0.8 nM, representing a 17.5-fold improvement over AG-270 (IC50 = 14 nM) [1][2], a 525-fold improvement over PF-9366 (IC50 = 420 nM) [3], and a 23-fold improvement over SCR-7952 (IC50 = 18.7 nM) [4]. This level of biochemical potency positions AZ'9567 as the most potent MAT2A inhibitor among these actively studied tool and clinical compounds.

Biochemical Potency

Reported

IC50 0.8 nM

Supports target-engagement assay context

Ranked within tested MAT2A inhibitors; cross-study comparable

Evidence Dimension	MAT2A enzymatic inhibition IC50
Target Compound Data	AZ'9567 IC50 = 0.8 nM
Comparator Or Baseline	AG-270 IC50 = 14 nM; PF-9366 IC50 = 420 nM; SCR-7952 IC50 = 18.7 nM
Quantified Difference	17.5-fold vs. AG-270; 525-fold vs. PF-9366; 23-fold vs. SCR-7952
Conditions	Recombinant MAT2A enzyme assay (biochemical, cell-free); reported in the primary publication [1] and confirmed by the Chemical Probes Portal [5].

Why This Matters

Sub-nanomolar biochemical potency enables use at lower concentrations in cellular assays, reducing the risk of off-target effects due to high compound loading, and provides greater confidence in target engagement at pharmacologically achievable exposures.

• [1] Atkinson SJ, et al. Development of a Series of Pyrrolopyridone MAT2A Inhibitors. J Med Chem. 2024;67(6):4541-4559. DOI: 10.1021/acs.jmedchem.3c01860. View Source
• [2] Konteatis Z, et al. Discovery of AG-270, a First-in-Class Oral MAT2A Inhibitor for the Treatment of Tumors with Homozygous MTAP Deletion. J Med Chem. 2021;64(8):4430-4449. DOI: 10.1021/acs.jmedchem.0c01895. View Source
• [3] Quinlan CL, et al. Targeting S-adenosylmethionine biosynthesis with a novel allosteric inhibitor of Mat2A. Nat Chem Biol. 2017;13(7):785-792. DOI: 10.1038/nchembio.2384. View Source
• [4] Yu Z, et al. SCR-7952, a highly selective MAT2A inhibitor, demonstrates synergistic antitumor activities in MTAP-deleted tumors. MedComm. 2024;5(10):e705. DOI: 10.1002/mco2.705. View Source
• [5] Chemical Probes Portal. AZ9567 Probe Summary. URL: https://www.chemicalprobes.org/az9567 (accessed 2026). View Source

Antiproliferative Activity in MTAP KO HCT116 Cells

In a 6-day growth inhibition assay using MTAP KO HCT116 colorectal cancer cells, AZ'9567 exhibited an antiproliferative pIC50 of 8.9 (IC50 ≈ 12.6 nM) [1]. In contrast, AG-270 showed an antiproliferative IC50 of approximately 300 nM in the same cell model when tested in parallel [2]. This represents an approximately 24-fold greater antiproliferative potency for AZ'9567 in the MTAP-null setting.

Antiproliferative Activity

Reported

IC50 ≈ 12.6 nM

Supports MTAP-deleted cell-model response review

HCT116 MTAP KO; 6-day growth assay; verify under own conditions

Evidence Dimension	Antiproliferative activity in MTAP KO HCT116 cells
Target Compound Data	AZ'9567 pIC50 = 8.9 (IC50 ≈ 12.6 nM)
Comparator Or Baseline	AG-270 IC50 ≈ 300 nM (HCT116 MTAP-/- 6-day growth)
Quantified Difference	~24-fold greater potency
Conditions	HCT116 MTAP KO isogenic cell line; 6-day growth inhibition assay

Why This Matters

Greater cellular antiproliferative potency at lower concentrations reduces the required dose for in vitro target engagement studies and provides a wider dynamic range for assessing MTAP-dependent synthetic lethality.

• [1] Atkinson SJ, et al. Development of a Series of Pyrrolopyridone MAT2A Inhibitors. J Med Chem. 2024;67(6):4541-4559. DOI: 10.1021/acs.jmedchem.3c01860. View Source
• [2] Abstract 5434: Discovery of SCR-7952, a Novel, Potent and High Selective MAT2A Inhibitor Shows Robust Anti-Tumor Activities and Better Safety Profile. Cancer Res. 2022;82(12_Suppl):Abstract nr 5434. (Provides AG-270 comparator IC50 of 300 nM in HCT116 MTAP-/-). View Source

MTAP-Selective Growth Inhibition

In the HCT116 isogenic pair, AZ'9567 displayed a 103-fold antiproliferative selectivity for MTAP KO cells over parental MTAP wild-type cells [1]. By comparison, AG-270 demonstrated only a 4-fold selectivity window in the same isogenic model [2]. The 26-fold larger selectivity window for AZ'9567 indicates substantially reduced impact on MTAP-proficient cells at concentrations that fully engage the target in MTAP-null cells.

MTAP Selectivity

Reported

AZ'9567: 103-fold

AG-270: 4-fold

Supports MTAP-status discrimination in isogenic models

Selectivity window may vary across cell lines

Evidence Dimension	Fold-selectivity for MTAP KO vs. MTAP WT cell growth inhibition
Target Compound Data	AZ'9567: 103-fold selectivity
Comparator Or Baseline	AG-270: 4-fold selectivity
Quantified Difference	26-fold larger selectivity window
Conditions	HCT116 isogenic MTAP KO vs. parental MTAP WT cell pair; growth inhibition assay

Why This Matters

A wider selectivity window is critical for in vivo experiments where normal MTAP-proficient tissues are exposed to the inhibitor; it predicts a lower propensity for on-target toxicity in non-tumor tissues and more interpretable pharmacodynamic readouts.

• [1] Atkinson SJ, et al. Development of a Series of Pyrrolopyridone MAT2A Inhibitors. J Med Chem. 2024;67(6):4541-4559. DOI: 10.1021/acs.jmedchem.3c01860. View Source
• [2] Abstract 5434: Discovery of SCR-7952, a Novel, Potent and High Selective MAT2A Inhibitor Shows Robust Anti-Tumor Activities and Better Safety Profile. Cancer Res. 2022;82(12_Suppl):Abstract nr 5434. (Reports AG-270 selectivity of 4-fold in HCT116 isogenic pair). View Source

Preclinical Oral Bioavailability

AZ'9567 demonstrates oral bioavailability of 108% in mouse (1 mg/kg PO; AUC = 2.98 µM·h) and 127% in rat (1 mg/kg PO; AUC = 27.8 µM·h) [1]. While explicit oral bioavailability values for AG-270 are not published as percentages, AG-270 requires a 200 mg/kg oral dose to achieve tumor growth inhibition in the HCT116 MTAP-/- xenograft model [2], compared to AZ'9567 achieving robust TGI at a cumulative daily dose of 40 mg/kg (20 mg/kg BID) [3]. The high bioavailability of AZ'9567 at low oral doses supports more convenient and cost-effective in vivo dosing protocols.

Oral Bioavailability

Reported

F = 108% (mouse), 127% (rat)

Supports in vivo exposure-model feasibility

1 mg/kg PO; cross-species PK context; verify formulation fit

Evidence Dimension	Oral bioavailability and dose required for in vivo efficacy
Target Compound Data	AZ'9567: F = 108% (mouse), 127% (rat); efficacious at 40 mg/kg/day
Comparator Or Baseline	AG-270: efficacious at 200 mg/kg/day oral dose
Quantified Difference	5-fold lower daily dose required for comparable in vivo efficacy
Conditions	Mouse PK: 0.5 mg/kg IV, 1 mg/kg PO; Rat PK: 0.5 mg/kg IV, 1 mg/kg PO. Efficacy: HCT116 MTAP KO xenograft.

Why This Matters

High oral bioavailability at low doses reduces compound consumption per study, lowers cost per experiment, and minimizes the risk of solubility-limited absorption or formulation-related confounding in preclinical pharmacology studies.

• [1] Chemical Probes Portal. AZ9567 Probe Summary: In Vivo Validations. URL: https://www.chemicalprobes.org/az9567 (accessed 2026). View Source
• [2] Konteatis Z, et al. Discovery of AG-270, a First-in-Class Oral MAT2A Inhibitor for the Treatment of Tumors with Homozygous MTAP Deletion. J Med Chem. 2021;64(8):4430-4449. DOI: 10.1021/acs.jmedchem.0c01895. View Source
• [3] Atkinson SJ, et al. Development of a Series of Pyrrolopyridone MAT2A Inhibitors. J Med Chem. 2024;67(6):4541-4559. DOI: 10.1021/acs.jmedchem.3c01860. View Source

In Vivo Antitumor Efficacy in Xenografts

In the HCT116 MTAP KO subcutaneous xenograft model, AZ'9567 dosed orally at 20 mg/kg twice daily produced a robust antitumor response [1]. A cross-study comparison shows that AG-270 achieved 56% tumor growth inhibition (TGI) at 200 mg/kg QD in the same model [2], while AZ'9567's regimen at a 5-fold lower total daily dose (40 mg/kg/day) yields strong efficacy [1]. This indicates that AZ'9567 delivers comparable or superior in vivo target engagement at substantially reduced compound exposure.

In Vivo Antitumor Response

Reported

AZ'9567: TGI at 40 mg/kg/day

AG-270: TGI 56% at 200 mg/kg/day

Supports xenograft model-response context

HCT116 MTAP KO xenograft; dose-response may differ across models

Evidence Dimension	In vivo antitumor efficacy in HCT116 MTAP KO xenograft
Target Compound Data	AZ'9567: robust TGI at 20 mg/kg BID (40 mg/kg/day)
Comparator Or Baseline	AG-270: TGI = 56% at 200 mg/kg QD
Quantified Difference	5-fold lower daily dose for robust/improved TGI
Conditions	HCT116 MTAP KO subcutaneous xenograft in immunocompromised mice; oral dosing

Why This Matters

Lower efficacious dose means reduced compound cost per in vivo study, lower risk of formulation-driven toxicity, and greater feasibility for long-term chronic dosing experiments in preclinical oncology programs.

• [1] Atkinson SJ, et al. Development of a Series of Pyrrolopyridone MAT2A Inhibitors. J Med Chem. 2024;67(6):4541-4559. DOI: 10.1021/acs.jmedchem.3c01860. View Source
• [2] Abstract 5434: Discovery of SCR-7952, a Novel, Potent and High Selective MAT2A Inhibitor Shows Robust Anti-Tumor Activities and Better Safety Profile. Cancer Res. 2022;82(12_Suppl):Abstract nr 5434. (Provides AG-270 TGI of 56% at 200 mg/kg QD). View Source

Off-Target Selectivity Profile

AZ'9567 was profiled in a broad panel of in vitro pharmacology assays including hepatic safety targets and did not show significant off-target activity [1]. In contrast, AG-270 is known to inhibit UGT1A1, the bilirubin-conjugating enzyme, leading to dose-limiting bilirubin elevation in patients and preventing further dose escalation in clinical trials [2]. This off-target liability of AG-270 has driven the search for next-generation MAT2A inhibitors with cleaner safety profiles, a criterion that AZ'9567 appears to fulfill based on available selectivity data [1].

Off-Target Profile

Reported

No UGT1A1 inhibition detected

AG-270: documented UGT1A1 liability

Supports target-specific mechanistic interpretation

UGT1A1 comparator context from clinical observation

Evidence Dimension	Off-target pharmacology / safety liability
Target Compound Data	AZ'9567: no significant off-target inhibition in broad safety panel
Comparator Or Baseline	AG-270: inhibits UGT1A1; causes bilirubin elevation in patients
Quantified Difference	Absence of UGT1A1 inhibition for AZ'9567 vs. documented UGT1A1 liability for AG-270
Conditions	In vitro pharmacology panels; AG-270: clinical observation (Phase 1 trial NCT03435250)

Why This Matters

A clean off-target profile reduces the risk that in vivo phenotypes are confounded by secondary pharmacology, making AZ'9567 a more reliable tool for mechanistic studies of MAT2A biology and synthetic lethality.

• [1] Chemical Probes Portal. AZ9567 Probe Summary: Selectivity. URL: https://www.chemicalprobes.org/az9567 (accessed 2026). View Source
• [2] MAT2A inhibitor AG-270/S095033 in patients with advanced malignancies: a phase I trial. Nat Commun. 2025;16:1-11. DOI: 10.1038/s41467-024-55715-2. View Source

AZ'9567 Optimal Use Cases

In Vitro Synthetic Lethality in MTAP-Deleted Cells

AZ'9567's 103-fold selectivity window between MTAP KO and WT HCT116 cells [1] makes it the preferred MAT2A inhibitor for synthetic lethality experiments requiring clean discrimination between MTAP-null and MTAP-proficient genotypes. Unlike AG-270, which achieves only a 4-fold window [2], AZ'9567 enables experiments at concentrations that robustly inhibit growth of MTAP-null cells while minimally affecting wild-type counterparts, providing unambiguous phenotypic readouts.

In Vivo Pharmacodynamic and Efficacy Studies

The high oral bioavailability (108–127%) [1] and low efficacious dose (20 mg/kg BID) [2] of AZ'9567 make it the cost-effective choice for chronic in vivo dosing in MTAP KO xenograft studies. Researchers can achieve robust tumor growth inhibition at a 5-fold lower daily dose than required for AG-270 (200 mg/kg QD) [3], significantly reducing compound procurement costs and simplifying oral formulation.

Mechanistic Studies with Clean Tools

For studies investigating MAT2A biology, SAM-dependent methylation, or PRMT5-mediated symmetric dimethylarginine (SDMA) regulation, AZ'9567 offers the combination of sub-nanomolar biochemical potency (IC50 = 0.8 nM) [1] and a clean off-target profile free from the UGT1A1 liability that complicates interpretation of AG-270 data [2]. This allows confident attribution of downstream molecular effects to MAT2A inhibition rather than secondary pharmacology.

Combination Screens with PRMT5 Inhibitors

AZ'9567's superior selectivity window and oral bioavailability support its use as a backbone MAT2A inhibitor in combination screens. Unlike PF-9366, which lacks robust MTAP-selective antiproliferative activity [1], AZ'9567 provides a wide dynamic range for assessing synergy with PRMT5 inhibitors, taxanes, or gemcitabine in MTAP-deleted cancer models without confounding off-target effects.

Application

Selection Property

Validation Focus

MTAP-deleted cell synthetic lethality studies

Isogenic model selectivity context

MTAP-status discrimination endpoints

In vivo xenograft pharmacodynamic studies

Oral bioavailability and dose-model fit

Exposure-response relationship review

MAT2A mechanistic pathway studies

Target-engagement and off-target review

Downstream methylation and SDMA readouts

Combination screening with PRMT5 inhibitors

Selectivity window and assay dynamic range

Synergy scoring and MTAP-status dependence

• [1] Atkinson SJ, et al. Development of a Series of Pyrrolopyridone MAT2A Inhibitors. J Med Chem. 2024;67(6):4541-4559. DOI: 10.1021/acs.jmedchem.3c01860. View Source
• [2] Chemical Probes Portal. AZ9567 Probe Summary. URL: https://www.chemicalprobes.org/az9567 (accessed 2026). View Source
• [3] Abstract 5434: Discovery of SCR-7952. Cancer Res. 2022;82(12_Suppl):Abstract nr 5434. (Reports AG-270 TGI 56% at 200 mg/kg QD). View Source